Cas no 5505-00-0 (Benzonitrile,2-(2-phenylethyl)-)

• Product Name: Benzonitrile,2-(2-phenylethyl)-
• CAS No: 5505-00-0
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 372296
• PubChem ID: 264964
• Update Time: 2025-04-19

Benzonitrile,2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(2-phenylethyl)-
• 2-(2-PHENETHYL)BENZONITRILE
• 2-(2-phenylethyl)benzonitrile
• 2-(1-TRITYL-1H-IMIDAZOL-4-YL)ETHYLAMINE OXALATE
• 2-phenethylbenzonitrile
• Benzonitrile,2-(2-phenylethyl)
• Bibenzyl-2-carbonitril
• bibenzyl-2-carbonitrile
• Candida albicans
• DTXSID10295228
• 5505-00-0
• SCHEMBL2507390
• CHEMBL4067237
• NSC-100687
• NSC100687

• Inchi： 1S/C15H13N/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9H,10-11H2
• InChI Key： OXQILFVQUJWBPI-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 207.10500
• Monoisotopic Mass: 207.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 318.3 °C at 760 mmHg
• Flash Point: 146.9 °C
• Refractive Index: 1.591
• PSA: 23.79000
• LogP: 3.34348